Cas no 59857-91-9 (2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-)

• Product Name: 2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-
• CAS No: 59857-91-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1617282
• Update Time: 2024-09-13

2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-

• Inchi： 1S/C9H17NO2/c1-2-3-4-10-6-8(7-11)5-9(10)12/h8,11H,2-7H2,1H3
• InChI Key： APJGYFFENJJIBO-UHFFFAOYSA-N
• SMILES： N1(CCCC)CC(CO)CC1=O

Computed Properties

• Exact Mass: 171.12601

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 317.5±15.0 °C(Predicted)
• PSA: 40.54
• pka: 14.56±0.10(Predicted)